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Compound of Interest

Compound Name: ATP synthase inhibitor 2

Cat. No.: B10857221

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
ATP synthase inhibitor 2 (CAS No. 2814540-76-4). As a novel research chemical with limited
safety data, it is imperative to treat this compound with a high degree of caution. The following
procedures are based on general best practices for handling potentially hazardous bioactive
small molecules.

Compound Identification and Properties

A summary of the key quantitative data for ATP synthase inhibitor 2 is provided in the table
below.
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Property Value

) N-[[2-(Methylthio)-3-quinolinyljmethyl]-L-tyrosine
Chemical Name
methyl ester

CAS Number 2814540-76-4
Molecular Formula C21H22N203S
Molecular Weight 382.48 g/mol

Pseudomonas aeruginosa (PA) ATP synthase

Known Activit
Y inhibitor (IC50 = 10 pg/mL).[1][2][3]

Soluble in DMSO (up to 250 mg/mL with

Solubilit
Y ultrasonic assistance).[1]

Powder: -20°C for up to 3 years. In solvent:

Storage
-80°C for up to 1 year.[4]

Hazard Assessment and Safety Precautions

As a specific Safety Data Sheet (SDS) for ATP synthase inhibitor 2 is not readily available, it
must be handled as a compound with unknown toxicity. The general class of ATP synthase
inhibitors has been shown to have potential toxic effects on vital organs such as the nervous
system, heart, and kidneys.[5][6][7] Therefore, stringent safety measures are mandatory.

Personal Protective Equipment (PPE):

A foundational principle of laboratory safety is the consistent and correct use of PPE. The
minimum required PPE for handling ATP synthase inhibitor 2 is outlined below.
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PPE Category

Specification

Rationale

Eye/Face Protection

ANSI z87.1-compliant safety
glasses with side shields or
chemical splash goggles. A
face shield should be worn
over safety glasses/goggles

when there is a splash hazard.

Protects eyes from splashes
and airborne particles. A face
shield offers a broader range
of protection for the entire

face.

Hand Protection

Nitrile or neoprene gloves.
Consider double-gloving for

added protection.

Provides a barrier against skin
contact. Inspect gloves before
each use and change them

immediately if contaminated.

Body Protection

A laboratory coat (Nomex® or
similar flame-resistant material
is recommended if flammable

solvents are in use).

Protects skin and personal

clothing from contamination.

Footwear

Closed-toe and closed-heel

shoes.

Prevents injuries from spills

and dropped objects.

Respiratory Protection

A risk assessment should be
conducted to determine if a
respirator is necessary. If
working with the solid
compound where dust may be
generated, or if creating
aerosols, a NIOSH-approved

respirator is recommended.

Protects against inhalation of

the compound.

Engineering Controls:
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Control Specification Rationale

All handling of ATP synthase
inhibitor 2, especially weighing
o of the solid and preparation of Minimizes the risk of inhalation
Ventilation _
solutions, should be conducted  exposure.
in a certified chemical fume

hood.

An operational eyewash ) ] ]
) Provides immediate
) station and safety shower must o
Safety Equipment ) o decontamination in case of
be readily accessible in the )
accidental exposure.
work area.

Operational Plan: Step-by-Step Handling
Procedures

The following workflow provides a procedural guide for the safe handling of ATP synthase
inhibitor 2.
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Preparation

Don appropriate PPE

Prepare work area in a chemical fume hood

Gather all necessary materials and equipment

Handling

Weigh the solid compound in the fume hood
Prepare stock solutions using appropriate solvents

Perform experimental procedures

Cleanup and Disposal

Decontaminate work surfaces
Segregate and label all waste

Dispose of waste according to institutional guidelines

Remove PPE and wash hands thoroughly
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Waste Streams Disposal Containers

Sharps Waste (needles, contaminated glass) Puncture-resistant Sharps Container
Liquid Waste (unused solutions, solvent rinses) Labeled Hazardous Liquid Waste Container
Solid Waste (contaminated gloves, weigh boats, etc.) Labeled Hazardous Solid Waste Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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